Cas no 106184-02-5 (1H-Indole-2-carboxylic acid, 4-(phenylthio)-, ethyl ester)

• Product Name: 1H-Indole-2-carboxylic acid, 4-(phenylthio)-, ethyl ester
• CAS No: 106184-02-5
• MF: C₁₇H₁₅NO₂S
• MW: 297.3715031147
• CID: 1173463
• Update Time: 2024-07-25

1H-Indole-2-carboxylic acid, 4-(phenylthio)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 4-(phenylthio)-, ethyl ester

• Inchi： 1S/C17H15NO2S/c1-2-20-17(19)15-11-13-14(18-15)9-6-10-16(13)21-12-7-4-3-5-8-12/h3-11,18H,2H2,1H3
• InChI Key： RJNLWNIKQLZMLL-UHFFFAOYSA-N
• SMILES： N1C2=C(C(SC3=CC=CC=C3)=CC=C2)C=C1C(OCC)=O

Computed Properties

• Exact Mass: 297.08245

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Melting Point: 151-152 °C(Solv: ligroine (8032-32-4))
• Boiling Point: 491.1±25.0 °C(Predicted)
• PSA: 42.09
• pka: 14.56±0.30(Predicted)